Cas no 2649061-46-9 (2-chloro-4-isocyanato-6-methylpyridine)

• Product Name: 2-chloro-4-isocyanato-6-methylpyridine
• CAS No: 2649061-46-9
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 5943810
• PubChem ID: 123906833
• Update Time: 2025-05-23

2-chloro-4-isocyanato-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-isocyanato-6-methylpyridine
• 2649061-46-9
• EN300-1994957

• Inchi： 1S/C7H5ClN2O/c1-5-2-6(9-4-11)3-7(8)10-5/h2-3H,1H3
• InChI Key： AIRIUZIMVJNYTM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)N=C=O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-chloro-4-isocyanato-6-methylpyridine

2-Chloro-4-Isocyanato-6-Methylpyridine (CAS No. 2649061-46-9): A Comprehensive Overview

2-Chloro-4-isocyanato-6-methylpyridine, a compound with the CAS registry number 2649061-46-9, is a highly specialized organic chemical that has garnered significant attention in the fields of heterocyclic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which features a pyridine ring substituted with chlorine, an isocyanato group, and a methyl group at specific positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block for various applications.

The synthesis of 2-chloro-4-isocyanato-6-methylpyridine involves advanced organic chemistry techniques, including multi-step synthesis pathways that often utilize intermediates such as chloropyridines and isocyanate precursors. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, leveraging catalytic methods and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production of this compound, reducing both time and environmental impact.

One of the most notable applications of 2-chloro-4-isocyanato-6-methylpyridine lies in its role as an intermediate in the preparation of advanced materials. Its isocyanato group enables it to participate in polymerization reactions, leading to the formation of high-performance polymers with tailored properties. These polymers find applications in electronic devices, biomedical devices, and advanced coatings, where durability and chemical resistance are critical.

Furthermore, this compound has shown promise in the field of pharmaceuticals. The pyridine ring structure is known for its ability to interact with biological systems, and the presence of substituents like chlorine and methyl groups can modulate its pharmacokinetic properties. Recent research has explored its potential as a lead compound for drug development, particularly in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The chemical stability of 2-chloro-4-isocyanato-6-methylpyridine under various conditions has also been a topic of interest. Studies have demonstrated that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its resistance to hydrolysis under neutral conditions enhances its utility in aqueous environments.

In terms of environmental impact, researchers have investigated the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological risks. Findings suggest that under aerobic conditions, the compound undergoes microbial degradation, producing non-toxic byproducts. This information is crucial for industries utilizing this compound to comply with environmental regulations.

Looking ahead, ongoing research aims to explore new functionalization strategies for 2-chloro-4-isocyanato-6-methylpyridine, enabling its integration into novel materials and drug delivery systems. Collaborative efforts between chemists, materials scientists, and biologists are expected to unlock further potential applications, solidifying its position as a key molecule in modern chemistry.

In conclusion, 2-chloro-4-isocyanato-6-methylpyridine (CAS No. 2649061-46-9) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as an essential component in the development of cutting-edge technologies and therapeutic agents.